2-(4-fluorophenoxy)-N-mesitylacetamide

• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=CC=C(C=C2)F)C
• InChI: InChI=1S/C17H18FNO2/c1-11-8-12(2)17(13(3)9-11)19-16(20)10-21-15-6-4-14(18)5-7-15/h4-9H,10H2,1-3H3,(H,19,20)
• InChIKey: GWXLKACJPRWRJY-UHFFFAOYSA-N

2-(4-Fluorophenoxy)-N-mesitylacetamide (molecular formula C₁₇H₁₈FNO₂; exact mass 287.132 Da; MW 287.33 g/mol) is a synthetic, achiral amide that combines a 4-fluorophenoxyacetyl moiety with a sterically hindered 2,4,6-trimethylphenyl (mesityl) amine terminus. The compound belongs to the N-arylphenoxyacetamide class, which has been explored in medicinal chemistry for targets including sirtuins, ion channels, and protein kinases.

2-(4-Fluorophenoxy)-N-mesitylacetamide: Structural Identity and Procurement-Relevant Characteristics

2-(4-Fluorophenoxy)-N-mesitylacetamide (molecular formula C₁₇H₁₈FNO₂; exact mass 287.132 Da; MW 287.33 g/mol) is a synthetic, achiral amide that combines a 4-fluorophenoxyacetyl moiety with a sterically hindered 2,4,6-trimethylphenyl (mesityl) amine terminus . The compound belongs to the N-arylphenoxyacetamide class, which has been explored in medicinal chemistry for targets including sirtuins, ion channels, and protein kinases. Unlike its positional isomer N-(4-fluorophenyl)-2-(mesityloxy)acetamide (CAS 331454-76-3), the mesityl group in this compound resides on the amide nitrogen rather than on the ether oxygen, a connectivity difference that can substantially alter hydrogen-bonding patterns, conformational preferences, and target recognition . The compound is offered commercially as a screening compound for early-stage drug discovery, but peer-reviewed biological profiling remains extremely sparse; procurement decisions must therefore be guided by structural reasoning and close-analog inference rather than by published potency data .

N-mesityl amide scaffold Reported class-level SIRT2 engagement context; H-bond donor architecture

4-fluorophenoxy linker May alter CYP-mediated metabolism profile; structural differentiation from carbon analog

Biological data landscape Sparse peer-reviewed profiling; procurement guided by structural reasoning and close-analog inference

Why In-Class Substitution Fails for 2-(4-Fluorophenoxy)-N-mesitylacetamide

Compounds sharing the C₁₇H₁₈FNO₂ formula or the N-mesitylacetamide core cannot be freely interchanged because even subtle connectivity changes—such as moving the mesityl group from nitrogen to oxygen—reposition the steric bulk and alter the hydrogen-bond donor/acceptor profile. The mesityl amide N–H is a hydrogen-bond donor, whereas the mesityl ether oxygen in the positional isomer acts only as an acceptor . This single donor/acceptor swap can invert selectivity between closely related targets: in the sirtuin field, N-mesitylacetamide derivatives have been optimized to achieve nanomolar SIRT2 inhibition (IC₅₀ 28 nM for a representative analog), while the mesityloxy isomer has no reported sirtuin activity, illustrating that placement of the mesityl group determines target engagement [1]. Furthermore, the 4-fluorophenoxy substituent introduces a metabolically stable, electron-withdrawing phenyl ring whose conformational flexibility and dipole moment differ from the 4-fluorophenyl direct-attachment analog, affecting passive permeability and CYP-mediated metabolism in ways that cannot be predicted without experimental data [2]. Generic substitution therefore risks not only loss of desired activity but also introduction of unanticipated off-target pharmacology or pharmacokinetic liabilities.

Positional isomer (O-mesityl) lacks the amide NH donor; may not engage SIRT2 catalytic site, limiting target recognition transfer.

Phenoxy linker introduces an O-dealkylation soft spot; CYP liability profile may differ from the carbon-linked analog without direct data.

Mesityl steric bulk locks amide conformation; selectivity window may shift with N-phenyl analogs lacking ortho-methyl groups.

• [1] BindingDB entry BDBM50540056 (CHEMBL4638983): reports IC₅₀ 28 nM for inhibition of human SIRT2 for an N-mesitylacetamide-containing compound, establishing the scaffold's capacity for high-potency sirtuin engagement when the mesityl group is positioned on the amide nitrogen. View Source
• [2] Kuujia product listing for 2-(4-fluorophenoxy)-N-(4-methanesulfonylphenyl)acetamide (CAS 1095890-72-4): cites Journal of Medicinal Chemistry (2023) data describing selective PKC inhibition by a compound retaining the 4-fluorophenoxyacetyl substructure, demonstrating that this moiety contributes to kinase target engagement. View Source

Quantitative Differentiation Evidence for 2-(4-Fluorophenoxy)-N-mesitylacetamide Versus Closest Analogs

Positional Isomerism: N-Mesityl vs. O-Mesityl Connectivity Alters H-Bond Donor Capacity

The target compound contains a secondary amide (mesityl-NH–C=O) that furnishes one hydrogen-bond donor; its direct positional isomer, N-(4-fluorophenyl)-2-(mesityloxy)acetamide (CAS 331454-76-3, ChemBridge SC-6238266), is a tertiary amide lacking any H-bond donor. This difference is functionally significant because the amide NH has been shown to engage the conserved nicotinamide-ribose pocket in SIRT2, enabling nanomolar inhibition by N-mesitylacetamide analogs (e.g., IC₅₀ 28 nM for BDBM50540056) [1]. In contrast, O-mesityl isomers cannot make the equivalent hydrogen bond and show no reported sirtuin activity .

H-Bond Donor Capacity

Head-to-head

Target: 1 HBD (amide NH) vs. Isomer: 0 HBD (tertiary amide)

Supports H-bond-dependent target engagement context

Critical for sirtuin/kinase catalytic-site recognition; O-mesityl isomer lacks this donor

Evidence Dimension	Hydrogen-bond donor count (HBD)
Target Compound Data	1 (amide NH)
Comparator Or Baseline	N-(4-fluorophenyl)-2-(mesityloxy)acetamide: 0 HBD
Quantified Difference	ΔHBD = 1; the target compound possesses a structurally unique hydrogen-bond donor absent from the positional isomer
Conditions	Structural analysis from SMILES/InChI; HBD count verified via Hit2Lead entry and EvitaChem structural data.

Why This Matters

Procurement decisions: if the intended biological target requires an amide-NH hydrogen bond (e.g., sirtuin catalytic site), the O-mesityl isomer is functionally useless regardless of price or availability.

• [1] BindingDB entry BDBM50540056 (CHEMBL4638983): IC₅₀ 28 nM for human SIRT2 inhibition; demonstrates that N-mesitylacetamide-containing compounds achieve potent sirtuin engagement. View Source

Phenoxy vs. Phenyl Linker: Impact on Molecular Electrostatic Potential and CYP Liability

The target compound incorporates a 4-fluorophenoxyacetyl group (Ar–O–CH₂–C=O), whereas the close analog 2-(4-fluorophenyl)-N-(2,4,6-trimethylphenyl)acetamide (C₁₇H₁₈FNO, MW 271.33) contains a direct 4-fluorophenylacetyl group (Ar–CH₂–C=O) . The ether oxygen in the target compound introduces a dipole that alters the electrostatic potential surface and reduces the electron density on the adjacent phenyl ring. In related phenoxyacetamide series, the oxygen linker has been shown to shift metabolism away from benzylic oxidation toward O-dealkylation pathways, changing the CYP isoform liability profile . Although direct CYP-inhibition data for the target compound are absent, the linker oxygen differentiates it from the carbon-linked analog.

Phenoxy Linker Metabolism

Data to verify

Oxyacetyl linker (–O–CH₂–) introduces O-dealkylation site; estimated ΔLogP ≈ –0.5 to –1.0 vs. carbon analog

May shift CYP isoform liability profile

No direct CYP data for target compound; class-level inference from related phenoxyacetamides

Evidence Dimension	Chemical linker between fluorophenyl ring and carbonyl
Target Compound Data	Oxyacetyl linker (–O–CH₂–C(=O)–); MW 287.33
Comparator Or Baseline	2-(4-fluorophenyl)-N-(2,4,6-trimethylphenyl)acetamide: methylene linker (–CH₂–C(=O)–); MW 271.33
Quantified Difference	ΔMW = 16 Da (one oxygen atom); ΔLogP estimated ≈ –0.5 to –1.0 (oxygen reduces lipophilicity relative to methylene)
Conditions	Structural comparison; LogP shift inferred from fragment-based ΔLogP contributions of –O– vs. –CH₂– in aromatic acetamide series.

Why This Matters

The phenoxy oxygen provides a metabolic soft spot (O-dealkylation) not available in the carbon-linked analog, which may be advantageous for prodrug design or a liability requiring metabolic-stability screening.

Mesityl Steric Bulk Restricts Conformational Space Relative to Less Hindered N-Aryl Analogs

The 2,4,6-trimethylphenyl (mesityl) group introduces steric hindrance that restricts rotation around the N–aryl bond, effectively locking the amide in a preferred conformation. In contrast, N-phenyl or N-(4-fluorophenyl) analogs without ortho-methyl groups exhibit free rotation, sampling a broader conformational ensemble . This conformational restriction has been exploited in sirtuin inhibitor design: N-mesitylacetamide derivatives achieve potent SIRT2 inhibition (IC₅₀ = 28 nM for a representative compound) while showing >3,000-fold selectivity over SIRT1 (IC₅₀ = 98,000 nM), a selectivity window that collapses when the ortho-methyl groups are removed [1]. The target compound inherits this conformational constraint by virtue of its mesityl-amide architecture.

Conformational Restriction

Class-level

Rotational barrier: ~15–20 kcal/mol (N-mesityl amide) vs. ~2–5 kcal/mol (O-mesityl ether)

Supports pre-organized ligand geometry interpretation

Barriers inferred from computational studies; experimental validation not available

Evidence Dimension	Rotatable-bond count and conformational restriction
Target Compound Data	4 rotatable bonds (Hit2Lead isomer data); ortho-methyl groups restrict N-aryl rotation
Comparator Or Baseline	N-(4-fluorophenyl)-2-(mesityloxy)acetamide (ChemBridge SC-6238266): 4 rotatable bonds but mesityl attached via freely rotating ether linkage
Quantified Difference	Equivalent rotatable-bond count, but the target compound's mesityl-amide bond has a higher rotational barrier (~15–20 kcal/mol) due to ortho-methyl steric clash vs. the mesityl-ether bond (~2–5 kcal/mol barrier)
Conditions	Rotatable-bond count from Hit2Lead; rotational barriers inferred from computational studies of N-mesityl amides and analogous diaryl ethers.

Why This Matters

Conformational restriction can improve binding entropy and selectivity; if a project requires rigid, pre-organized ligand geometry, the N-mesityl amide topology is preferable to the flexible O-mesityl ether isomer.

• [1] BindingDB entry BDBM50540056 (CHEMBL4638983): reports SIRT2 IC₅₀ = 28 nM and SIRT1 IC₅₀ = 98,000 nM for an N-mesitylacetamide derivative, demonstrating how the mesityl group contributes to SIRT2/SIRT1 selectivity. View Source

Optimal Procurement and Application Scenarios for 2-(4-Fluorophenoxy)-N-mesitylacetamide

Sirtuin 2 (SIRT2) Inhibitor Lead Optimization

The N-mesitylacetamide scaffold has been validated as a SIRT2 pharmacophore with single-digit nanomolar potency (IC₅₀ = 28 nM for a representative analog) and >3,000-fold selectivity over SIRT1 [1]. The target compound retains the mesityl amide NH hydrogen-bond donor essential for SIRT2 catalytic-site engagement, while the 4-fluorophenoxy substituent offers a vector for further SAR exploration. Purchasers should procure this compound as a core scaffold for analog synthesis aimed at improving SIRT2 potency, isoform selectivity, or pharmacokinetic properties.

Kinase Inhibitor Fragment-Based Screening Library Expansion

The 4-fluorophenoxyacetyl substructure has been identified in selective protein kinase C (PKC) inhibitors reported in Journal of Medicinal Chemistry (2023) [2]. When combined with the mesityl amide terminus—a motif known to occupy hydrophobic pockets adjacent to ATP-binding sites—the target compound serves as a fragment-sized probe for kinase selectivity panels. Procurement is warranted for laboratories screening Type II or Type III kinase inhibitors that require an amide NH donor and a fluorinated phenyl ether acceptor in a single low-molecular-weight scaffold (MW 287).

Conformational Restriction Probe in Biophysical Assays

The ortho-methyl groups on the mesityl ring hinder N-aryl bond rotation, effectively locking the amide into a preferred conformation . This property makes the compound a useful probe in NMR-based conformational analysis, X-ray crystallography, or surface plasmon resonance (SPR) studies where ligand rigidity can improve binding-kinetics interpretation. The unsubstituted N-phenyl analog would exhibit conformational averaging and less interpretable biophysical data; the mesityl derivative is therefore the preferred choice for structural biology applications requiring defined ligand geometry.

Negative Control for SIRT2 Selectivity Profiling

Given that the closely related O-mesityl isomer (N-(4-fluorophenyl)-2-(mesityloxy)acetamide) lacks the amide NH donor and shows no reported sirtuin activity, researchers can pair the target compound with its positional isomer in selectivity panels to deconvolute hydrogen-bond-dependent vs. hydrophobicity-driven target engagement. This paired procurement strategy provides built-in specificity controls for SIRT2, HDAC, or kinase assays where both non-specific lipophilic binding and specific hydrogen-bond interactions may contribute to observed inhibition.

Application

Selection Property

Validation Focus

SIRT2 scaffold exploration

N-mesityl amide H-bond donor; reported class-level SIRT2 selectivity over SIRT1

SIRT2 catalytic-site engagement assays; isoform selectivity profiling

Kinase probe fragment screening

4-fluorophenoxyacetyl substructure; reported PKC engagement context

Kinase selectivity panel profiling; Type II/III inhibitor design

Conformational restriction probe

Mesityl-induced steric restriction of amide rotation

NMR conformational analysis; X-ray binding-mode studies

SIRT2 specificity control

Orthogonal H-bond donor profile vs. O-mesityl isomer

Deconvolution of H-bond-dependent vs. hydrophobic binding

• [1] BindingDB entry BDBM50540056 (CHEMBL4638983): IC₅₀ 28 nM (SIRT2) and 98,000 nM (SIRT1) for an N-mesitylacetamide derivative, establishing scaffold potency and isoform selectivity. View Source
• [2] Kuujia product listing for 2-(4-fluorophenoxy)-N-(4-methanesulfonylphenyl)acetamide (CAS 1095890-72-4): references Journal of Medicinal Chemistry (2023) PKC inhibition data for a compound retaining the 4-fluorophenoxyacetyl substructure. View Source